(R)-5-(N-(sec-butyl)sulfamoyl)-N-(3,4-difluorophenyl)-2-fluorobenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
AB-423 is a novel inhibitor of hepatitis b virus pregenomic rna encapsidation
Scientific Research Applications
Synthesis and Fluorination Reactions : N-benzyl [1,2,3]-oxathiazolidine 2,2-dioxides, synthesized from β-amino alcohols, are used in fluorination reactions with tetrabutylammonium fluoride (TBAF) for the production of N-benzyl fluoroamines (Posakony & Tewson, 2002).
Ortho Deprotonation of Fluoroarenes : Studies on the ortho deprotonation of fluorobenzene derivatives, including difluorophenyl compounds, indicate the influence of substituents like trimethylsilyl groups on the reactivity and kinetics of these reactions (Heiss, Marzi, Mongin, & Schlosser, 2007).
Sulfamoyl Azides and Triazoles : Sulfamoyl azides, generated from secondary amines, react with alkynes to form 1-sulfamoyl-1,2,3-triazoles, useful as intermediates in various chemical syntheses (Culhane & Fokin, 2011).
Sulfanilamide Derivatives and Antimicrobial Studies : Synthesis and characterization of sulfanilamide derivatives, which include similar sulfamoyl and fluoroaryl groups, have been explored for their potential antimicrobial properties (Lahtinen et al., 2014).
Antidiabetic Activity : Benzamide derivatives with sulfamoyl and fluorophenyl groups have been studied for their antidiabetic properties, highlighting their potential as inhibitors of α-glucosidase enzymes (Thakral, Narang, Kumar, & Singh, 2020).
Chiral N-Heterocyclic Carbene Complexes : Chiral oxazolidine-fused N-heterocyclic carbene complexes, involving similar structural elements, have been investigated for their utility in asymmetric transfer hydrogenation of ketones (Ramasamy, Gangwar, & Ghosh, 2017).
properties
IUPAC Name |
5-[[(2R)-butan-2-yl]sulfamoyl]-N-(3,4-difluorophenyl)-2-fluorobenzamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17F3N2O3S/c1-3-10(2)22-26(24,25)12-5-7-14(18)13(9-12)17(23)21-11-4-6-15(19)16(20)8-11/h4-10,22H,3H2,1-2H3,(H,21,23)/t10-/m1/s1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BBLXLHYPDOMJMO-SNVBAGLBSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C)NS(=O)(=O)C1=CC(=C(C=C1)F)C(=O)NC2=CC(=C(C=C2)F)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC[C@@H](C)NS(=O)(=O)C1=CC(=C(C=C1)F)C(=O)NC2=CC(=C(C=C2)F)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17F3N2O3S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
386.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(R)-5-(N-(sec-butyl)sulfamoyl)-N-(3,4-difluorophenyl)-2-fluorobenzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.